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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

NRX-2663 is a small molecule enhancer of the protein-protein interaction between (3-catenin
and its cognate E3 ubiquitin ligase, SCFB-TrCP.[1][2][3] By acting as a "molecular glue,” NRX-
2663 facilitates the ubiquitination and subsequent proteasomal degradation of mutant 3-
catenin, a key driver in various cancers.[4][5] This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, mechanism of action, and
relevant experimental data for NRX-2663.

Chemical Structure and Physicochemical Properties

NRX-2663 is a synthetic organic molecule with the chemical formula C20H13F3N205.[4] Its
structure features a trifluoromethyl pyridone core with a phenoxy substitution.[6] The detailed
chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Descriptors
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Property Value

3-[[2-0x0-4-phenoxy-6-(trifluoromethyl)-1H-

UPAC Name pyridine-3-carbonyllamino]benzoic acid[1]
CAS Number 2763260-34-8[4]

Molecular Formula C20H13F3N205[4]

Molecular Weight 418.33 g/mol [1]

OC(=0)C1=CC=CC(NC(=0)C2=C(OC3=CC=C
C=C3)C=C(NC2=0)C(F)(F)F)=C1[1]

Canonical SMILES

InChl=1S/C20H13F3N205/c21-20(22,23)15-10-
14(30-13-7-2-1-3-8-13)16(18(27)25-

InChl
15)17(26)24-12-6-4-5-11(9-12)19(28)29/h1-
10H,(H,24,26)(H,25,27)(H,28,29)[1]

InChl Key QMARDTCIJVODCK-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties

Property Value

Physical Appearance White solid[1][4]

Solubility Soluble in DMSO and DMF[1][4]
Purity (HPLC) >95%[4]

Storage Conditions Refrigerated[1][4]

Mechanism of Action: A Molecular Glue Approach

NRX-2663 functions as a molecular glue, a small molecule that induces or stabilizes the
interaction between two proteins that would otherwise not interact or interact weakly.[5] In the
case of NRX-2663, it enhances the binding of B-catenin to the substrate recognition subunit, 3-
TrCP, of the SCF E3 ubiquitin ligase complex.[2][3]
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Mutations in (-catenin, particularly at serine residues (S33 and S37) that are normally
phosphorylated, prevent its recognition by B-TrCP, leading to its accumulation and the
subsequent activation of oncogenic signaling pathways.[5] NRX-2663 overcomes this by
binding to the B-catenin:3-TrCP interface, creating a larger, more favorable binding pocket.[6]
This enhanced interaction restores the ubiquitination of mutant (3-catenin, marking it for
degradation by the 26S proteasome.[4]

Signaling Pathway
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In Vitro Ubiquitination Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [NRX-2663: A Molecular Glue for Targeted Protein
Degradation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b10831364#nrx-2663-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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